Cas no 173976-02-8 (Benzonitrile, 4-(4-phenyl-1-piperazinyl)-)

• Product Name: Benzonitrile, 4-(4-phenyl-1-piperazinyl)-
• CAS No: 173976-02-8
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 1358806
• PubChem ID: 11021727
• Update Time: 2025-04-20

Benzonitrile, 4-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-phenyl-1-piperazinyl)-
• 4-(4-phenylpiperazin-1-yl)benzonitrile
• 173976-02-8
• 4-(4-phenyl-1-piperazinyl)benzonitrile
• CHEMBL1946711
• AKOS000221784
• DTXSID40452261

• Inchi： 1S/C17H17N3/c18-14-15-6-8-17(9-7-15)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13H2
• InChI Key： AGANIMNXMLDVBL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 263.14241
• Monoisotopic Mass: 263.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.27